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Compound of Interest

Compound Name: C.l. Mordant red 94

Cat. No.: B12377907

Despite a comprehensive search of scientific literature and commercial applications, C.I.
Mordant Red 94 does not have a documented application in the field of fluorescence
microscopy. This dye, also known by its Colour Index number C.l. 18841 and synonyms such
as Eriochrome Red G and Chrome Fast Red NL, is predominantly utilized as a mordant dye in
the textile and leather industries and as a complexometric indicator in chemical analysis.

Our in-depth investigation failed to uncover any established protocols, quantitative
fluorescence data, or application notes for the use of C.l. Mordant Red 94 in cellular or tissue
imaging. The fundamental spectroscopic properties required for fluorescence microscopy, such
as excitation and emission spectra, quantum yield, and photostability, are not available in the
public domain. This striking absence of data strongly suggests that C.l. Mordant Red 94 is not
a suitable or commonly used fluorophore for biological imaging applications.

The chemical structure of C.I. Mordant Red 94 is C17H14N5NaO7S.[1] While it is classified as
an azo dye, a class of compounds that can sometimes exhibit fluorescence, there is no specific
evidence to indicate that C.l. Mordant Red 94 possesses useful fluorescent properties for
microscopy.

Given the lack of any foundational scientific basis for the use of C.l. Mordant Red 94 in
fluorescence microscopy, it is not possible to provide the requested detailed application notes,
experimental protocols, quantitative data tables, or signaling pathway diagrams. The creation of
such materials would be purely speculative and without the necessary empirical support
required for scientific and research applications.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b12377907?utm_src=pdf-interest
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.biocompare.com/26020-Fast-Red-Substrates/
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Researchers, scientists, and drug development professionals seeking red fluorescent probes
for microscopy are advised to consider well-established and characterized dyes with proven
track records in biological imaging. A vast library of such fluorophores with extensive
documentation and established protocols is readily available from various commercial
suppliers.

Concluding Remarks

The inquiry into the use of C.I. Mordant Red 94 in fluorescence microscopy has highlighted a
significant information gap, or more likely, a non-application of this particular dye in this context.
The scientific community relies on validated and reproducible methods, and at present, C.I.
Mordant Red 94 does not meet this criterion for fluorescence imaging. Therefore, we are
unable to fulfill the request for detailed application notes and protocols for a non-documented
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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